Cas no 2248406-83-7 (1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate)

• Product Name: 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate
• CAS No: 2248406-83-7
• MF: C₂₀H₂₄N₂O₇
• MW: 404.413765907288
• CID: 6479178
• PubChem ID: 165859253
• Update Time: 2025-11-04

1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate
• 2248406-83-7
• EN300-6521516

• Inchi： 1S/C20H24N2O7/c1-19(2,3)28-18(26)21-11-9-20(27-4,10-12-21)17(25)29-22-15(23)13-7-5-6-8-14(13)16(22)24/h5-8H,9-12H2,1-4H3
• InChI Key： DZHDWYYFJRGQKK-UHFFFAOYSA-N
• SMILES： O(C)C1(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 404.15835111g/mol
• Monoisotopic Mass: 404.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate

Introduction to 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate (CAS No. 2248406-83-7)

1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate, identified by its CAS number 2248406-83-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core substituted with multiple functional groups. The presence of a tert-butyl group at the C1 position and a methoxy group at the C4 position contributes to its unique physicochemical properties, making it a promising candidate for further exploration in drug discovery and development.

The core structural motif of this compound, featuring a 1,3-dioxo-2,3-dihydro-1H-isoindol moiety, is particularly noteworthy. This heterocyclic system is known for its ability to interact with biological targets in diverse ways, often serving as a scaffold for bioactive molecules. The dioxo group introduces electrophilic centers that can participate in various chemical reactions, while the hydrogenated isoindol ring provides a rigid aromatic structure that can enhance binding affinity to biological receptors. Such structural features are highly valued in the design of novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate (CAS No. 2248406-83-7) has been investigated for its potential pharmacological activity. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in disease progression. For instance, its structural similarity to known bioactive molecules has prompted researchers to explore its interactions with proteins such as kinases or transcription factors.

The piperidine scaffold is a common feature in many pharmacologically active compounds due to its favorable interactions with biological targets. The addition of functional groups like the tert-butyl and methoxy substituents further modulates the compound's properties, influencing both its solubility and binding affinity. Additionally, the presence of the dioxoisoindol moiety introduces additional sites for hydrogen bonding or hydrophobic interactions with biological partners. These features make the compound a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-methoxypiperidine-1,4-dicarboxylate (CAS No. 2248406-83-7). Molecular docking studies have been performed to predict its binding mode to various biological targets. These simulations have provided valuable insights into how the compound might interact with proteins or nucleic acids at an atomic level. Such computational approaches are increasingly integral to drug discovery pipelines, allowing researchers to prioritize promising candidates for experimental validation.

In vitro experiments have begun to validate some of the computational predictions regarding the pharmacological activity of this compound. Initial assays have shown that it can modulate the activity of certain enzymes relevant to disease pathways. For example, researchers have observed inhibitory effects on enzymes involved in signal transduction cascades that are often dysregulated in cancer cells. While these findings are encouraging, further studies are needed to fully elucidate the compound's mechanism of action and assess its potential as a lead molecule for drug development.

The synthesis of complex molecules like 1-tert-butyl 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yi) 4-methoxypiperidine-l ,4 -dicarboxylate (CAS No. 2248406_83_7) presents significant challenges due to their intricate structures. However , advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision . Multi-step synthetic routes involving palladium-catalyzed cross-coupling reactions , oxidative cyclizations , and functional group transformations have been employed to assemble this compound . Each synthetic step must be carefully optimized to ensure high yield and purity , which are critical for subsequent biological evaluation .

The chemical stability of this compound is another important consideration during both synthesis and storage . Factors such as temperature , moisture , and light exposure can affect its integrity . Therefore , proper handling conditions must be maintained to preserve its pharmacological activity . Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry (MS) , and high-performance liquid chromatography (HPLC) are routinely employed to confirm the identity and purity of the final product .

As research continues , collaborations between chemists , biologists , and pharmacologists will be essential for translating laboratory findings into tangible therapeutic benefits . The compound l -tert -butyl 4 -( l ,3 -dioxo -2 ,3 -dihydro -l H -isoindol -2 -y i ) 4 -methoxypiperidine-l ,l -dicarboxylate ( CAS No . 2248406 _83 _7 ) represents an exciting example of how structural complexity can be leveraged to develop novel therapeutics . By combining innovative synthetic strategies with rigorous biological evaluation , researchers hope to uncover new treatments for challenging diseases .